Cas no 22002-34-2 (4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol)

• Product Name: 4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol
• CAS No: 22002-34-2
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 2836206
• PubChem ID: 71357008
• Update Time: 2025-04-21

4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 22002-34-2
• DTXSID20781102
• 4-Chloro-2,6-bis(hydroxymethyl)-3-methylphenol

• Inchi： 1S/C9H11ClO3/c1-5-7(4-12)9(13)6(3-11)2-8(5)10/h2,11-13H,3-4H2,1H3
• InChI Key： ZPUXPVXIIGXTBF-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C(C(CO)=C1C)O

Computed Properties

• Exact Mass: 202.0396719Da
• Monoisotopic Mass: 202.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų